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Compound of Interest

Compound Name: Indium(3+) trifluoride trihydrate

Cat. No.: B7886559

Get Quote

Executive Summary
Indium(3+) trifluoride trihydrate (

) is a water-tolerant Lewis acid that occupies a critical niche in "Green Chemistry" applications.
Unlike traditional Lewis acids (e.g.,

,

) which decompose violently in aqueous media,

retains catalytic activity in water. This unique stability profile allows for the activation of carbonyl
compounds in aqueous environments, facilitating organic transformations such as cyanohydrin
synthesis without the need for strict anhydrous conditions. Beyond catalysis, it serves as a
high-purity precursor for fluoride glasses and core-shell nanoparticle passivation in
optoelectronics.

Physicochemical Profile
The trihydrate form is distinct from the anhydrous material in terms of solubility and thermal

behavior. Researchers must distinguish between the two to avoid experimental failure,

particularly in moisture-sensitive applications.
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Property Data Context/Notes

CAS Number 14166-78-0
Specific to the trihydrate form.

[1][2][3]

Formula
Coordination complex:

or similar bridged network.

Molecular Weight 225.86 g/mol
Significant difference from

anhydrous (171.82 g/mol ).

Appearance White crystalline powder Hygroscopic.

Solubility (Water) ~8.5 g / 100 mL (22°C)

Critical Distinction: Often

mislabeled as "slightly soluble"

in generic databases. It is

moderately soluble, but

dissolution kinetics can be

slow.

Solubility (Acid) High
Freely soluble in dilute mineral

acids (HCl, HNO₃).

Crystal Structure Rhombohedral (Anhydrous)

The trihydrate features

octahedral In centers

coordinated by F and

.

Thermal Stability Dehydrates >100°C

Warning: Heating in air leads

to hydrolysis, forming Indium

Oxyfluoride (

).

Structural Analysis
The indium center adopts an octahedral geometry.[4] In the trihydrate, water molecules occupy

coordination sites, stabilizing the ion in aqueous solution. This water tolerance is the

mechanistic basis for its utility in aqueous catalysis.
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Figure 1: Octahedral coordination sphere of In(III) in the trihydrate complex.
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Synthesis & Preparation
High-purity

is typically synthesized via the wet chemical fluorination of Indium(III) oxide (

).

Reaction:

Protocol for Laboratory Scale Preparation
Dissolution: Suspend

(99.99% purity) in excess 40% aqueous hydrofluoric acid (HF) in a PTFE (Teflon) beaker.
Glassware must be avoided due to HF etching.

Digestion: Heat gently (50-60°C) until the oxide completely dissolves and a clear solution is

obtained.

Crystallization: Evaporate the solution slowly at room temperature or under mild heat. White

crystals of the trihydrate will precipitate.

Purification: Wash the precipitate with a small amount of cold water/ethanol mixture to

remove excess acid.

Drying: Dry in a desiccator over KOH. Do not heat above 100°C in air, as this will cause

pyrohydrolysis:

Catalytic Utility in Drug Development[5]
For drug development professionals, the primary value of

lies in its ability to catalyze Carbon-Carbon bond formation in water. This is particularly relevant
for synthesizing Cyanohydrins, which are versatile intermediates for

-hydroxy acids,

-amino alcohols, and other pharmacophores.
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Mechanism: Aqueous Lewis Acid Activation
Indium(III) acts as a "water-compatible" Lewis acid. While water molecules coordinate to the

metal, they are labile enough to be displaced by carbonyl oxygens, activating the substrate for

nucleophilic attack.
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Figure 2: Lewis Acid Activation Cycle for Cyanosilylation of Aldehydes.
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Experimental Protocol: Cyanosilylation of Aldehydes
Reference Standard: Adapted from Loh et al. (1998).
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Objective: Synthesis of mandelonitrile derivatives from benzaldehyde in water.

Reagents:

Aldehyde substrate (1.0 mmol)

Trimethylsilyl cyanide (TMSCN) (1.5 - 2.0 mmol)

(0.3 mmol, 30 mol%)

Solvent: Distilled Water (3 mL)

Step-by-Step Methodology:

Catalyst Loading: In a 10 mL round-bottom flask, dissolve

(67 mg) in distilled water (3 mL). Ensure the catalyst is fully dispersed; the solution may
remain slightly turbid depending on concentration.

Substrate Addition: Add the aldehyde (1.0 mmol) to the aqueous mixture.

Reagent Addition: Add TMSCN (2.0 mmol) dropwise.

Note: TMSCN is toxic. Perform this step in a fume hood.

Reaction: Stir the mixture vigorously at room temperature for 12–24 hours. Vigorous stirring

is critical to create an emulsion, as the organic reagents are not fully soluble in water.

Workup: Extract the reaction mixture with dichloromethane (

).

Purification: Dry the organic layer over anhydrous

, filter, and concentrate in vacuo.

Validation: Analyze via

-NMR. The appearance of the methine proton signal (
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~5.5 ppm) confirms cyanohydrin formation.

Why this works:

is unique among indium halides. While

is also used,

has shown superior chemoselectivity in specific aqueous systems, preventing side reactions
(like polymerization) often seen with stronger, moisture-intolerant Lewis acids.

Handling, Stability & Safety
Thermal Decomposition Hazards
A common error in materials research is attempting to dry the trihydrate by simple heating in an

oven.

< 100°C: Loss of surface moisture.

> 150°C (in Air): Hydrolysis initiates. The compound releases HF gas and forms Indium

Oxyfluoride (

).

Correct Drying Method: To obtain anhydrous

, the trihydrate must be heated in a stream of anhydrous

gas or

gas to suppress hydrolysis.

Safety Profile (GHS Classifications)
Signal Word:DANGER

Hazard Statements:

H301: Toxic if swallowed.[5]

H314: Causes severe skin burns and eye damage (due to hydrolysis to HF).
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PPE: Neoprene gloves, safety goggles, and face shield.

Incompatibility: Avoid contact with strong acids (releases HF gas) and glass (etches silica).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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